1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(3-chlorophenoxy)propan-1-one
• InChI: InChI=1S/C20H23ClN2O2/c1-16(25-19-9-5-8-18(21)14-19)20(24)23-12-10-22(11-13-23)15-17-6-3-2-4-7-17/h2-9,14,16H,10-13,15H2,1H3
• InChI Key: SYUMKDUOSHWSLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CC2=CC=CC=C2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol

Description

1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine, also known as BCPP, is a chemical compound that belongs to the piperazine class of drugs. It has been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and serotonin 5-HT1A receptor agonist, which may contribute to its antipsychotic effects. 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has also been shown to interact with the norepinephrine and serotonin systems, which may play a role in its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has been found to affect various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. It has been shown to decrease dopamine release in the prefrontal cortex and increase dopamine release in the striatum, which may contribute to its antipsychotic effects. 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has also been found to increase serotonin and norepinephrine levels in the brain, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has several advantages for lab experiments, including its well-established synthesis method and its ability to selectively target specific neurotransmitter systems. However, 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the research and development of 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine. One potential area of focus is the development of more potent and selective 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine analogs for the treatment of psychiatric disorders. Additionally, further research is needed to better understand the mechanism of action of 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine and its potential therapeutic applications in other neurological and psychiatric disorders. Finally, more studies are needed to investigate the potential toxicity and long-term effects of 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine.

Synthesis Methods

1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine can be synthesized through a multistep process involving the reaction of piperazine with 3-chlorophenol and 2-bromopropanoic acid. The resulting intermediate is then reacted with benzyl chloride to yield the final product, 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine.

Scientific Research Applications

1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders, including schizophrenia, depression, and anxiety. It has been found to exhibit antipsychotic effects by acting as a dopamine D2 receptor antagonist and serotonin 5-HT1A receptor agonist. Additionally, 1-benzyl-4-[2-(3-chlorophenoxy)propanoyl]piperazine has been shown to have antidepressant and anxiolytic effects through its interaction with the norepinephrine and serotonin systems.